2-(Imidazol-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-(imidazol-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C12H10N4O/c17-12-7-10(8-15-6-4-13-9-15)14-11-3-1-2-5-16(11)12/h1-7,9H,8H2
• InChI Key: KGNDJFWQVLNDEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CC(=O)N2C=C1)CN3C=CN=C3
• Molecular Formula: C12H10N4O
• Molecular Weight: 226.23 g/mol

Description

2-(Imidazol-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule belongs to the class of pyrido[1,2-a]pyrimidin-4-ones, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-(Imidazol-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one involves the inhibition of specific enzymes, which are involved in various cellular processes. This molecule binds to the active site of these enzymes and prevents their activity, leading to the inhibition of the related cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(Imidazol-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one are primarily related to its inhibitory activity against specific enzymes. This molecule has been shown to exhibit anti-inflammatory and anti-tumor activities in various in vitro and in vivo studies.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(Imidazol-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one in lab experiments include its potent inhibitory activity against specific enzymes, which can be useful for studying various cellular processes. Additionally, this molecule exhibits high purity and stability, which makes it a suitable candidate for various biochemical and pharmacological studies. However, the limitations of using this molecule in lab experiments include its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are many potential future directions for the study of 2-(Imidazol-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one. One possible direction is to further investigate its anti-inflammatory and anti-tumor activities in various animal models. Another direction is to study its potential applications in the treatment of specific diseases, such as cancer and autoimmune disorders. Additionally, the development of more efficient synthesis methods and the optimization of its pharmacological properties could lead to the development of novel therapeutic agents.

Synthesis Methods

The synthesis of 2-(Imidazol-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one involves the reaction of 2-(chloromethyl)pyrido[1,2-a]pyrimidin-4-one with imidazole in the presence of a base. This reaction yields the desired product in good yields and high purity.

Scientific Research Applications

2-(Imidazol-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one has been studied for its potential applications in various scientific research fields. This molecule has been shown to exhibit potent inhibitory activity against certain enzymes, such as protein kinases and phosphodiesterases, which are involved in various cellular processes. Additionally, this compound has been studied for its potential anti-inflammatory and anti-tumor activities.